![molecular formula C11H13N3O B1318353 2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile CAS No. 945298-35-1](/img/structure/B1318353.png)
2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile
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Overview
Description
2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methodologies
Multi-component Synthesis in Aqueous Medium : An efficient single-pot strategy for synthesizing 2-amino nicotinonitrile derivatives using a multi-component reaction has been developed. This involves arylaldehydes, methylketones, malononitrile, and ammonium acetate, using tetrabutyl ammonium bromide as a catalyst in an aqueous medium (Kurumurthy et al., 2015).
Ultrasound Assisted MCR : A method involving ultrasound-assisted multi-component reaction (MCR) for synthesizing 2-amino-4,6-disubstituted nicotinonitrile derivatives has been established. This method uses Amberlyst-15 in MeCN under mild conditions, and it has shown potential in identifying inhibitors of SIRT1 (Challa et al., 2021).
Microwave-assisted Solvent-free Synthesis : An efficient method for synthesizing novel 2-amino-4-(2-oxo-2H-chromen-3-yl)nicotinonitriles under solvent-free conditions has been developed. This approach is facilitated by microwave irradiation, resulting in excellent yields (Srikrishna & Dubey, 2018).
Biological and Chemical Applications
Antimicrobial Activity : Certain 2-amino nicotinonitrile derivatives have been synthesized and assessed for their antimicrobial activities. These compounds have shown varying degrees of effectiveness against bacteria and fungi (Behalo, 2008); (Roshan, 2018).
Inhibition of Corrosion : Nicotinonitriles, including derivatives of 2-amino nicotinonitrile, have been investigated as corrosion inhibitors for metals in acidic environments. They demonstrate significant inhibition efficiencies, highlighting their potential in industrial applications (Singh et al., 2016).
Fluorescence ‘On–Off’ Molecular Switch : Certain 2-aminopyridine-based fluorescent compounds, derivatives of 2-amino nicotinonitrile, have been found effective as chemosensors for the detection of metal ions like Fe3+ and Hg2+ (Koner et al., 2012).
Material Science Applications
- Synthesis of New Class of NLO Materials : Nicotinonitrile derivatives have been synthesized as a new class of nonlinear optical (NLO) materials. These include diverse derivatives like 4,6-diaryl-2-(pyrrolidin-1-yl)-nicotinonitriles, highlighting their potential in the field of materials science (Raghukumar et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
2-(oxolan-2-ylmethylamino)pyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c12-7-9-3-1-5-13-11(9)14-8-10-4-2-6-15-10/h1,3,5,10H,2,4,6,8H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBDSWDRUSXYAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=C(C=CC=N2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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